Cas no 1806709-24-9 (3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806709-24-9
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 4939420
• Update Time: 2025-10-28

3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H16O6/c1-18-10-7-9(12(15)13(16)17)4-3-8(10)5-6-11(14)19-2/h3-4,7,12,15H,5-6H2,1-2H3,(H,16,17)
• InChI Key： KTSMOFYKPGNIFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)O)O)C=CC=1CCC(=O)OC

Computed Properties

• Exact Mass: 268.09468823 g/mol
• Monoisotopic Mass: 268.09468823 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.1
• Molecular Weight: 268.26

Additional information on 3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid

3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid, identified by the CAS number 1806709-24-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, a derivative of mandelic acid, features a unique structural composition that combines both methoxy and ketone functionalities, making it a promising candidate for various applications in drug development and chemical synthesis.

The molecular structure of 3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid is characterized by a benzene ring substituted with hydroxyl, methoxy, and a propionyl group. The presence of these functional groups imparts the compound with versatile chemical properties, including reactivity towards nucleophilic and electrophilic substitutions, as well as potential bioavailability when administered in vivo. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of inflammatory responses and oxidative stress.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in metabolic disorders, such as diabetes and obesity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1806709-24-9 exhibits potent inhibitory activity against dipeptidyl peptidase IV (DPP-IV), an enzyme critical in glucose metabolism regulation. This finding underscores its potential as a therapeutic agent for managing type 2 diabetes.

In addition to its enzymatic inhibition properties, 3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid has shown promise in antioxidant studies. Its ability to scavenge free radicals and reduce oxidative stress has been validated in vitro models, suggesting its application in preventing chronic diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts acylation followed by oxidation and methylation reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to synthesize this compound, aligning with the principles of green chemistry.

From an analytical standpoint, the characterization of CAS No. 1806709-24-9 has been achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided insights into its molecular conformation and stability under different conditions.

In conclusion, 3-Methoxy-4-(3-methoxy-3-oxopropyl)mandelic acid, with its unique chemical properties and diverse biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.